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Compound of Interest

Compound Name: Isostearyl neopentanoate

Cat. No.: B1596658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Isostearyl Neopentanoate
Isostearyl neopentanoate is the ester of isostearyl alcohol and neopentanoic acid.[1] It is a

branched-chain emollient ester with a non-greasy, silky feel, valued in cosmetics and personal

care products for its texture-enhancing and skin-conditioning properties.[2] In the context of

topical drug delivery, isostearyl neopentanoate can serve as a versatile excipient, primarily

acting as a vehicle that can influence the stability, aesthetics, and potentially the penetration of

active pharmaceutical ingredients (APIs). Its primary functions in topical formulations include

acting as a lubricant on the skin, giving it a soft and smooth appearance, and as a binder in

pressed powders.[1]

Physicochemical Properties:
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Property Value/Description

INCI Name ISOSTEARYL NEOPENTANOATE

Chemical Formula C23H46O2

Appearance Clear, slightly yellow, viscous liquid.[2]

Solubility Soluble in organic solvents; insoluble in water.

Key Features
Non-greasy emollient, improves spreadability,

binder.[1][3]

Mechanism of Action in Topical Drug Delivery
While specific studies quantifying the penetration-enhancing effect of isostearyl
neopentanoate are not abundant in publicly available literature, its mechanism can be inferred

from its chemical nature as a branched-chain ester and an emollient. Emollients and other lipid-

based excipients can influence drug permeation through several mechanisms:

Increased Drug Solubility: Isostearyl neopentanoate can act as a solvent for lipophilic APIs,

increasing their concentration in the formulation's vehicle and thereby enhancing the

thermodynamic activity and partitioning into the stratum corneum.

Modification of the Stratum Corneum: As a lipid-based emollient, it can integrate into the lipid

matrix of the stratum corneum. This can disrupt the highly ordered structure of the

intercellular lipids, creating more fluid regions and thereby reducing the barrier function of the

skin. This disruption of the lipid bilayer is a common mechanism for many chemical

penetration enhancers.

Improved Formulation Contact: Its excellent spreading properties ensure a uniform film of the

formulation on the skin, maximizing the surface area for drug absorption.

The proposed mechanism involves the fluidization of the stratum corneum's lipid lamellae,

which facilitates the diffusion of the API through this primary barrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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